Cas no 3290-98-0 (Phenol,2-[[(2-methoxyphenyl)imino]methyl]-)

• Product name: Phenol,2-[[(2-methoxyphenyl)imino]methyl]-
• CAS No: 3290-98-0
• MF: C₁₄H₁₃NO₂
• MW: 227.25852
• CID: 321588
• PubChem ID: 265084

Phenol,2-[[(2-methoxyphenyl)imino]methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-[[(2-methoxyphenyl)imino]methyl]-
• (6E)-6-[(2-methoxyanilino)methylidene]cyclohexa-2,4-dien-1-one
• 2-[(2-Methoxy-phenylimino)-methyl]-phenol
• 3-Pyridinecarboximidamide, N-(2-methoxyphenyl)-
• AC1L4RJ1
• AR-1J8097
• BRN 0479747
• LS-96475
• N-(2-methoxy-phenyl)-nicotinamidine
• N-(2-Methoxyphenyl)-pyridin-3-amidin
• N-(2-methoxyphenyl)sali
• N-(2-methoxyphenyl)salicylideneamine
• N-(o-Methoxyphenyl)nicotinamidine
• Nicotinamidine, N-(o-methoxyphenyl)-
• N-o-Anisylsalicylideneamine
• o-anisidine-N-salicylidene
• salicylidene-o-anisidine
• methoxysalicyliden aniline
• AKOS000483296
• ALPHA-(2-METHOXYPHENYLIMINO)-O-CRESOL
• NSC100883
• NSC-100883
• SCHEMBL1026582
• 3290-98-0
• NCIOpen2_006971
• SR-01000202630
• AKOS027461468
• SR-01000202630-1

• Inchi： InChI=1S/C14H13NO2/c1-17-14-9-5-3-7-12(14)15-10-11-6-2-4-8-13(11)16/h2-10,16H,1H3/b15-10+
• InChI Key： BQQFVTMDJOVKBH-XNTDXEJSSA-N
• SMILES： COC1C=CC=CC=1/N=C/C1C=CC=CC=1O

Computed Properties

• Exact Mass: 227.09469
• Monoisotopic Mass: 227.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• PSA: 38.33